Cas no 32326-25-3 (5-Methoxyisoxazol-3-amine)

• Product Name: 5-Methoxyisoxazol-3-amine
• CAS No: 32326-25-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD09701967
• CID: 53875
• PubChem ID: 11007859
• Update Time: 2025-10-17

5-Methoxyisoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyisoxazol-3-amine
• 3-AMINO-5-METHOXYISOXAZOLE
• 3-Isoxazolamine, 5-methoxy-
• 5-methoxy-1,2-oxazol-3-amine
• 3-Amine-5-methoxyisoxazole
• 3-Isoxazolamine,5-methoxy
• 5-methoxy-3-isoxazolamine
• Isoxazole,3-amino-5-methoxy- (8CI)
• MFCD09701967
• SCHEMBL1687200
• EN300-216169
• GS-3317
• 32326-25-3
• AM20090468
• SY006835
• CS-D0691
• A821236
• FT-0648178
• DTXSID60451554
• AC-5606
• AKOS006330904
• J-517704
• 5-methoxyisoxazol-3-amine;3-Amino-5-methoxyisoxazole
• 5-Methoxyisoxazol-3-amine; 5-methoxy-3-isoxazolamine; 3-Amine-5-methoxyisoxazole;
• 5-Methoxy-isoxazol-3-ylamine

• MDL： MFCD09701967
• Inchi： 1S/C4H6N2O2/c1-7-4-2-3(5)6-8-4/h2H,1H3,(H2,5,6)
• InChI Key： PVDLBNRYTGXVPC-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)OC

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 282.2°C at 760 mmHg
• Flash Point: 124 ºC
• PSA: 61.28000
• LogP: 0.84660

5-Methoxyisoxazol-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-Methoxyisoxazol-3-amine

Recent Advances in the Study of 5-Methoxyisoxazol-3-amine (CAS: 32326-25-3) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Methoxyisoxazol-3-amine (CAS: 32326-25-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its isoxazole ring substituted with a methoxy group at the 5-position and an amine group at the 3-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antimicrobial, anti-inflammatory, and anticancer agents. This research brief aims to provide an overview of the latest advancements related to 5-Methoxyisoxazol-3-amine, focusing on its synthesis, biological activities, and therapeutic potential.

The synthesis of 5-Methoxyisoxazol-3-amine has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel one-pot synthesis method using 3-amino-5-methoxyisoxazole as a precursor, achieving a yield of over 85% under mild reaction conditions. This method not only simplifies the synthetic route but also reduces the use of hazardous reagents, aligning with the principles of green chemistry. Additionally, advancements in catalytic systems, such as the use of palladium-based catalysts, have enabled the efficient functionalization of the isoxazole ring, further expanding the compound's utility in medicinal chemistry.

In terms of biological activities, 5-Methoxyisoxazol-3-amine has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that derivatives of this compound exhibit potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves the disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance. Furthermore, studies have indicated its anti-inflammatory properties, with specific derivatives demonstrating significant suppression of pro-inflammatory cytokines in vitro. These findings suggest its potential application in treating chronic inflammatory diseases.

The therapeutic potential of 5-Methoxyisoxazol-3-amine extends to oncology, where it has been investigated as a scaffold for designing kinase inhibitors. A recent study in the Journal of Medicinal Chemistry (2024) reported the development of a series of 5-Methoxyisoxazol-3-amine-based compounds that selectively target protein kinases involved in cancer cell proliferation. One such compound, designated as MX-503, exhibited nanomolar potency against breast cancer cell lines and showed favorable pharmacokinetic properties in animal models. These results underscore the compound's potential as a lead structure for anticancer drug development.

Despite these advancements, challenges remain in the clinical translation of 5-Methoxyisoxazol-3-amine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of these compounds. Future research directions may include the exploration of combination therapies and the integration of computational modeling to predict and enhance the biological activity of 5-Methoxyisoxazol-3-amine derivatives.

In conclusion, 5-Methoxyisoxazol-3-amine (CAS: 32326-25-3) represents a promising scaffold in chemical biology and pharmaceutical research, with demonstrated applications in antimicrobial, anti-inflammatory, and anticancer therapies. Recent studies have advanced our understanding of its synthesis, biological activities, and therapeutic potential, paving the way for future drug discovery efforts. Continued research and innovation in this area hold the promise of addressing unmet medical needs and improving patient outcomes.